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Compound of Interest

Compound Name: Akt Inhibitor XI

Cat. No.: B1144994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Akt Inhibitor XI, also known as FPA-124, is a cell-permeable, copper-containing 3-

formylchromone derivative that functions as an inhibitor of Akt (Protein Kinase B) signaling.[1]

The Akt signaling cascade is a critical pathway that regulates a multitude of cellular processes,

including cell growth, proliferation, survival, and metabolism.[2] Dysregulation of the

PI3K/Akt/mTOR pathway is frequently observed in various cancers, making it a key target for

therapeutic intervention.[2] Akt Inhibitor XI has been shown to inhibit Akt in a range of cancer

cells and is commonly used in research to investigate the role of Akt in cellular responses.[1]

These application notes provide a comprehensive guide for the preparation and use of Akt
Inhibitor XI stock solutions in a laboratory setting.

Data Presentation
A summary of the key quantitative data for Akt Inhibitor XI is presented in the table below for

easy reference.
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Property Value Source(s)

Synonyms

FPA-124; 3-Formylchromone

thiosemicarbazone, Cu(II)Cl2

Complex

[1]

CAS Number 902779-59-3 [1]

Molecular Formula C₁₁H₉Cl₂CuN₃O₂S [1]

Molecular Weight 381.7 g/mol [1]

Appearance A crystalline solid [1]

Purity ≥95% [1]

Solubility in DMSO 0.1 mg/mL [1]

Storage (Solid) -20°C [1]

Stability (Solid) ≥ 4 years [1]

Common Working Conc. 1-20 µM [1]

IC₅₀
10-34 µM in an array of cancer

cells
[1]

Experimental Protocols
Preparation of a 10 mM Akt Inhibitor XI Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Akt Inhibitor XI in
Dimethyl Sulfoxide (DMSO). Due to the limited solubility of Akt Inhibitor XI in DMSO (0.1

mg/mL), it is crucial to adhere to the following steps to ensure complete dissolution.

Materials:

Akt Inhibitor XI (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)
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Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate the Inhibitor: Before opening, allow the vial of Akt Inhibitor XI to warm to room

temperature to prevent condensation of moisture, which can affect the stability and solubility

of the compound.

Calculate the Required Mass: To prepare a desired volume of a 10 mM stock solution,

calculate the mass of Akt Inhibitor XI needed using the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 381.7 g/mol x 1000 = 3.817 mg

Weigh the Inhibitor: Carefully weigh the calculated mass of Akt Inhibitor XI using an

analytical balance in a sterile microcentrifuge tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the inhibitor.

Dissolution:

Vortex the solution vigorously for several minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15

minutes.[3]

Gentle warming in a 37°C water bath for 5-10 minutes may also aid in dissolution.[3]

Visual Inspection: Visually confirm that the solution is clear and free of any precipitates. If

particulates are present, continue vortexing or sonicating until the solution is clear.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the inhibitor name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light. When stored properly, DMSO

stock solutions of many inhibitors are stable for several months.

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the 10 mM Akt Inhibitor XI stock solution to a working

concentration for use in cell culture experiments.

Materials:

10 mM Akt Inhibitor XI stock solution in DMSO

Complete cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Akt Inhibitor XI stock solution at

room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your cell culture experiment. The final concentration of DMSO in the

cell culture medium should be kept as low as possible, typically below 0.5%, with 0.1% being

a widely recommended safe concentration for most cell lines to avoid solvent-induced

cytotoxicity.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1144994?utm_src=pdf-body
https://www.benchchem.com/product/b1144994?utm_src=pdf-body
https://www.benchchem.com/product/b1144994?utm_src=pdf-body
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serial Dilutions (if necessary): For very low working concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in DMSO before the final dilution in cell

culture medium.

Final Dilution: Directly add the calculated volume of the Akt Inhibitor XI stock solution to the

pre-warmed complete cell culture medium and mix thoroughly by gentle pipetting or

vortexing. Prepare the working solution fresh for each experiment.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental samples to

account for any effects of the solvent on the cells.

Mandatory Visualization
The following diagrams illustrate the PI3K/Akt/mTOR signaling pathway and a general workflow

for preparing the Akt Inhibitor XI stock solution.
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Caption: PI3K/Akt/mTOR Signaling Pathway Inhibition.
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Caption: Stock Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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